![molecular formula C10H14N2O B6612730 Urea, (2,4-dimethylbenzyl)- CAS No. 25017-32-7](/img/structure/B6612730.png)
Urea, (2,4-dimethylbenzyl)-
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Urea, (2,4-dimethylbenzyl)-, also known as 2,4-dimethylbenzylurea, is an organic compound with the molecular formula C7H10N2O2. It is a white solid that is soluble in water, alcohol, and ether. Urea, (2,4-dimethylbenzyl)-, is used in a variety of applications, from the synthesis of pharmaceuticals and other organic compounds to its use in lab experiments and as a reagent for biochemical studies.
Scientific Research Applications
Urea, (Urea, (2,4-dimethylbenzyl)-benzyl)-, is used in a variety of scientific research applications. It is used as a reagent in the synthesis of pharmaceuticals, such as anti-inflammatory drugs and antifungal agents. It is also used as a reagent in the synthesis of other organic compounds, such as dyes and fragrances. Additionally, it is used in lab experiments to study the properties of organic compounds, and it is used as a reagent for biochemical studies.
Mechanism of Action
Urea, (Urea, (2,4-dimethylbenzyl)-benzyl)-, acts as an acid-base catalyst in organic reactions. It is able to catalyze the formation of a variety of organic compounds, including amides, esters, and amines. The mechanism of action of urea, (this compoundbenzyl)-, is not completely understood, but it is believed to involve the formation of a complex between the urea and the reactants.
Biochemical and Physiological Effects
Urea, (this compoundbenzyl)-, has been studied for its biochemical and physiological effects. It has been shown to inhibit the growth of certain bacteria, including Staphylococcus aureus and Escherichia coli. Additionally, it has been shown to inhibit the growth of certain fungi, including Candida albicans and Aspergillus niger. It has also been shown to have anti-inflammatory and anti-oxidant effects.
Advantages and Limitations for Lab Experiments
Urea, (Urea, (2,4-dimethylbenzyl)-benzyl)-, has several advantages and limitations for lab experiments. It is relatively inexpensive and easy to obtain, and it can be used in a variety of reactions. Additionally, it is relatively stable and can be stored for long periods of time. However, it is not a very strong acid or base, so it may not be suitable for some reactions.
Future Directions
There are several potential future directions for the use of urea, (Urea, (2,4-dimethylbenzyl)-benzyl)-. It could be used in the synthesis of new pharmaceuticals or other organic compounds. Additionally, it could be used to study the biochemical and physiological effects of organic compounds. Additionally, it could be used to study the mechanism of action of organic compounds, and it could be used in the development of new lab experiments. Finally, it could be used to develop new methods of synthesizing organic compounds.
Synthesis Methods
Urea, (Urea, (2,4-dimethylbenzyl)-benzyl)-, can be synthesized from the reaction of this compoundbenzaldehyde and urea. The reaction is performed in an inert atmosphere, such as nitrogen or argon, and is heated to a temperature of around 100°C. The reaction is complete after about 10 minutes and yields a white solid product.
properties
IUPAC Name |
(2,4-dimethylphenyl)methylurea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O/c1-7-3-4-9(8(2)5-7)6-12-10(11)13/h3-5H,6H2,1-2H3,(H3,11,12,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UOBJSKAZSIFQQE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)CNC(=O)N)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00179720 |
Source
|
Record name | Urea, (2,4-dimethylbenzyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00179720 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
25017-32-7 |
Source
|
Record name | Urea, (2,4-dimethylbenzyl)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0025017327 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Urea, (2,4-dimethylbenzyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00179720 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.